Cas no 129230-05-3 (Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI))

Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI) structure
129230-05-3 structure
Product name:Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI)
CAS No:129230-05-3
MF:C32H45N3O10
MW:631.713809728622
CID:181185
PubChem ID:3075908

Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI)
    • [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl N-(3,3-dimethylbutan-2-yl)carbamate
    • [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl (3,3-dimethylbutan-2-yl)carbamate
    • carbamic acid, N-(1,2,2-trimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester
    • 129230-05-3
    • BDBM50046980
    • CHEMBL332848
    • [1,4-Bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl hydrogen (3,3-dimethylbutan-2-yl)carbonimidate
    • Carbamic acid, (1,2,2-trimethylpropyl)-, (1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl)methyl ester
    • (1,2,2-Trimethyl-propyl)-carbamic acid 1,4-bis-(3,4,5-trimethoxy-benzoyl)-piperazin-2-ylmethyl ester
    • DTXSID90926346
    • Inchi: InChI=1S/C32H45N3O10/c1-19(32(2,3)4)33-31(38)45-18-22-17-34(29(36)20-13-23(39-5)27(43-9)24(14-20)40-6)11-12-35(22)30(37)21-15-25(41-7)28(44-10)26(16-21)42-8/h13-16,19,22H,11-12,17-18H2,1-10H3,(H,33,38)
    • InChI Key: VYEAAAIUPVSYGH-UHFFFAOYSA-N
    • SMILES: CC(C(NC(OCC1CN(C(C2=CC(OC)=C(OC)C(OC)=C2)=O)CCN1C(C1=CC(OC)=C(OC)C(OC)=C1)=O)=O)C)(C)C

Computed Properties

  • Exact Mass: 631.31065
  • Monoisotopic Mass: 631.31049464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 13
  • Complexity: 949
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 134.33

Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI) Related Literature

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